Cas no 1311317-78-8 (4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide)

• Product Name: 4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide
• CAS No: 1311317-78-8
• MF: C₆H₁₀Br₂N₂
• MW: 269.964999675751
• CID: 4587803
• Update Time: 2025-10-29

4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide

• Inchi： 1S/C6H9BrN2.BrH/c1-9-5-6(2-3-7)4-8-9;/h4-5H,2-3H2,1H3;1H
• InChI Key： FVBWEQIZSCNQOM-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CCBr)C=N1.[H]Br

4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide

Introduction to 4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide (CAS No. 1311317-78-8)

4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1311317-78-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of 4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide consists of a pyrazole core substituted with a 2-bromoethyl group and a methyl group, which contributes to its versatile reactivity and biological activity.

The pyrazole moiety is a heterocyclic aromatic compound that serves as a crucial scaffold in the synthesis of various bioactive molecules. Its nitrogen-rich structure allows for multiple functionalization possibilities, making it an attractive component in medicinal chemistry. The presence of the 2-bromoethyl group introduces a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives. Additionally, the hydrobromide salt form enhances the solubility and stability of the compound, facilitating its use in both laboratory and industrial settings.

In recent years, 4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide has been extensively studied for its pharmacological properties. Researchers have explored its potential as an intermediate in the synthesis of novel therapeutic agents targeting various diseases. One notable area of research involves its application in the development of antiviral and anticancer drugs. The bromine atom in the 2-bromoethyl group allows for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

Moreover, the compound has shown promise in preclinical studies as a precursor for kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, including signal transduction and cell division. Inhibiting specific kinases can lead to therapeutic benefits in conditions such as cancer and inflammatory diseases. The structural features of 4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide make it an ideal candidate for designing kinase inhibitors due to its ability to interact with the active sites of these enzymes.

Recent advancements in computational chemistry have further enhanced the understanding of 4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, suggesting its potential as a lead compound for drug discovery. These studies have been instrumental in identifying key pharmacophores within the molecule that contribute to its biological activity.

The synthesis of 4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide involves multi-step organic reactions, typically starting from commercially available pyrazole derivatives. The introduction of the 2-bromoethyl group is achieved through bromination followed by nucleophilic substitution reactions. The final step involves forming the hydrobromide salt to improve solubility and handling properties. This synthetic route has been optimized to ensure high yield and purity, making it suitable for large-scale production.

In industrial applications, 4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide is utilized as an intermediate in the manufacturing of active pharmaceutical ingredients (APIs). Its versatility allows for further derivatization into more complex molecules with enhanced pharmacological properties. The pharmaceutical industry values such intermediates due to their cost-effectiveness and scalability in production.

The safety profile of 4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have demonstrated that the compound is well-tolerated at moderate doses but may exhibit toxicity at higher concentrations. As with any chemical substance, proper handling and storage protocols must be followed to ensure safety.

Environmental considerations also play a vital role in the use of 4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide. Efforts have been made to develop environmentally friendly synthetic routes that minimize waste generation and reduce ecological impact. Green chemistry principles have been integrated into its production process, ensuring compliance with regulatory standards while maintaining high efficiency.

The future prospects of 4-(2-bromoethyl)-1-methyl-1H-pyrazole hydrobromide are promising, with ongoing research exploring new applications and improvements in synthesis methods. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of novel therapeutics with significant societal benefits.